Benzyl 2-(2-hydroxyethyl)morpholine-4-carboxylate
Overview
Description
Benzyl 2-(2-hydroxyethyl)morpholine-4-carboxylate, also known as BHEMC, is an organic compound commonly used as a starting material in the synthesis of a variety of compounds. BHEMC is a versatile and easily accessible building block in organic chemistry, and has been used in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and fragrances. BHEMC is a colorless, odorless, and non-toxic compound that is stable under normal storage conditions.
Scientific Research Applications
Benzyl 2-(2-hydroxyethyl)morpholine-4-carboxylate has been used in a wide range of scientific research applications, including organic synthesis, catalysis, and drug discovery. This compound has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and fragrances. This compound has also been used in the synthesis of peptides and peptidomimetics, and in the synthesis of novel small molecule inhibitors of protein-protein interactions. This compound has also been used in the synthesis of new materials for use in drug delivery and other biomedical applications.
Mechanism of Action
The mechanism of action of Benzyl 2-(2-hydroxyethyl)morpholine-4-carboxylate is not fully understood. However, it has been shown to be a versatile and easily accessible building block in organic chemistry, and has been used in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and fragrances. It is believed that the reactivity of this compound is due to its ability to form hydrogen bonds with other molecules, which allows it to act as a catalyst in various reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to be a non-toxic compound that is stable under normal storage conditions, and is not known to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
The use of Benzyl 2-(2-hydroxyethyl)morpholine-4-carboxylate in laboratory experiments has a number of advantages. This compound is a versatile and easily accessible building block in organic chemistry, and has been used in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and fragrances. It is also non-toxic and stable under normal storage conditions. However, this compound is also highly reactive, and can react with other compounds in the presence of a base, which can make it difficult to control the reaction conditions.
Future Directions
There are a number of potential future directions for research involving Benzyl 2-(2-hydroxyethyl)morpholine-4-carboxylate. These include the development of new synthesis methods, the study of its mechanism of action, and the exploration of its potential applications in drug discovery and other biomedical applications. Additionally, further research into the biochemical and physiological effects of this compound could provide valuable insight into its safety and potential toxicity. Finally, the development of new materials based on this compound could lead to the development of novel drug delivery systems or other biomedical applications.
properties
IUPAC Name |
benzyl 2-(2-hydroxyethyl)morpholine-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c16-8-6-13-10-15(7-9-18-13)14(17)19-11-12-4-2-1-3-5-12/h1-5,13,16H,6-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLXGHWHTUOCXQX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)OCC2=CC=CC=C2)CCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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